Cas no 63285-88-1 (2,1-Benzisothiazol-3(1H)-one, 5-nitro-)
63285-88-1 structure
Product Name:2,1-Benzisothiazol-3(1H)-one, 5-nitro-
CAS No:63285-88-1
MF:C7H4N2O3S
MW:196.183259963989
CID:4084232
PubChem ID:12354678
Update Time:2025-09-28
2,1-Benzisothiazol-3(1H)-one, 5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisothiazol-3(1H)-one, 5-nitro-
- SCHEMBL6772427
- 63285-88-1
- 5-Nitro-1,3-dihydro-2,1-benzothiazol-3-one
- EN300-362476
-
- Inchi: 1S/C7H4N2O3S/c10-7-5-3-4(9(11)12)1-2-6(5)8-13-7/h1-3,8H
- InChI Key: MIWVBBNKISUBJZ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2)C(=O)S1
Computed Properties
- Exact Mass: 195.99426317Da
- Monoisotopic Mass: 195.99426317Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 100Ų
2,1-Benzisothiazol-3(1H)-one, 5-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-362476-0.05g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 0.05g |
$624.0 | 2025-03-18 | |
| Enamine | EN300-362476-0.1g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 0.1g |
$653.0 | 2025-03-18 | |
| Enamine | EN300-362476-0.25g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 0.25g |
$683.0 | 2025-03-18 | |
| Enamine | EN300-362476-0.5g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 0.5g |
$713.0 | 2025-03-18 | |
| Enamine | EN300-362476-1.0g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-362476-2.5g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-362476-5.0g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-362476-10.0g |
5-nitro-1,3-dihydro-2,1-benzothiazol-3-one |
63285-88-1 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 |
2,1-Benzisothiazol-3(1H)-one, 5-nitro- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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